1,1-Bis(4-fluorophenyl)methanimine

• Molecular Formula: C13H9F2N
• Molecular Weight: 217.21 g/mol
• SMILES: C1=CC(=CC=C1C(=N)C2=CC=C(C=C2)F)F
• InChI: InChI=1S/C13H9F2N/c14-11-5-1-9(2-6-11)13(16)10-3-7-12(15)8-4-10/h1-8,16H
• InChIKey: SEROEAWGKCUDFZ-UHFFFAOYSA-N

Researchers often face compromised enantioselectivity and low BET surface areas when using unsubstituted benzophenone imine. This fluorinated ketimine directly addresses these limitations. - Achieves 96% yield and 90:10 er in Rh₂(esp)₂/chiral guanidine co-catalyzed chiral α-amino ester synthesis, surpassing non-fluorinated analogues. - Produces imine-linked 2D COFs with BET surface areas exceeding 2000 m²·g⁻¹, a 2.6-fold improvement over non-fluorinated monomers. - Offers a practical balance of shelf stability and moderate hydrolysis kinetics, ideal for protecting air-sensitive polyfunctional aryl amines.

Compound Identity and Key Properties

1,1-Bis(4-fluorophenyl)methanimine (CAS 39769-09-0), also named 4,4′-difluorobenzophenone imine or N,1-bis(4-fluorophenyl)methanimine, is a diaryl ketimine belonging to the benzophenone imine family. Its molecular formula is C₁₃H₉F₂N (MW = 217.21 g·mol⁻¹), and it features two para-fluorophenyl groups attached to a central methanimine (C=N) core . The compound is typically supplied as a powder or crystalline solid with ≥95% purity, although higher-purity grades (>98%) are available from select vendors . It serves as a protected ammonia equivalent and a key building block in the synthesis of chiral α‑amino acid derivatives, covalent organic frameworks (COFs), and primary amines via transimination or Buchwald–Hartwig-type coupling [1].

Class

Fluorinated diaryl ketimine; protected ammonia equivalent for amine synthesis.

Workflow

Supports chiral α-amino acid building blocks via Rh-catalysed N–H insertion.

Materials

Suitable for covalent organic framework (COF) monomer research; enhanced crystallinity.

• [1] Sprachmann, J.; Grabicki, N.; Möckel, A.; Maltitz, J.; Monroy, J. R.; Smales, G. J.; Dumele, O. Substituted benzophenone imines for COF synthesis via formal transimination. Chem. Commun. 2023, 59, 13639–13642. View Source

Critical Differences vs. Unsubstituted Benzophenone Imine

Benzophenone imines are not interchangeable reagents. The electronic nature of the para-substituents on the aromatic rings directly modulates imine hydrolysis kinetics, nucleophilicity, and the performance of downstream transformations [1]. Unsubstituted benzophenone imine (R = H) and its 4,4′-difluoro analogue exhibit markedly different reactivity profiles: the electron-withdrawing fluorine atoms lower the imine basicity, alter the rate of acid-catalysed hydrolysis, and can significantly improve yields and enantioselectivities in transition-metal-catalysed carbene insertions [2]. In COF synthesis, fluorine-containing monomers yield frameworks with substantially higher surface areas and improved crystallinity compared to their non-fluorinated counterparts [3]. Substituting a generic benzophenone imine without considering these electronic and steric effects can lead to suboptimal reaction outcomes, irreproducible materials quality, and wasted resources in both discovery and process chemistry settings.

Unsubstituted benzophenone imine (R = H) may shift hydrolysis kinetics and reduce enantioselective yields in carbene insertions.

Non-fluorinated monomers can yield COFs with significantly lower BET surface area and poorer crystallinity; reported 2.6-fold enhancement with fluorine.

Generic benzophenone imines do not offer the same tunable electron-withdrawing profile, potentially impacting controlled-release amine protection strategies.

• [1] Sprachmann, J.; Grabicki, N.; Möckel, A.; Maltitz, J.; Monroy, J. R.; Smales, G. J.; Dumele, O. Substituted benzophenone imines for COF synthesis via formal transimination. Chem. Commun. 2023, 59, 13639–13642. View Source
• [2] Yang, J.; Ruan, P.; Feng, X.; Liu, X. Enantioselective carbene insertion into the N–H bond of benzophenone imine. Chem. Sci. 2019, 10, 10305–10309. View Source
• [3] Alahakoon, S. B.; McCandless, G. T.; Karunathilake, A. A. K.; Thompson, C. M.; Smaldone, R. A. Enhanced Structural Organization in Covalent Organic Frameworks Through Fluorination. Chem. Eur. J. 2017, 23, 4255–4259. View Source

Quantitative Performance Evidence

Enantioselective N–H Insertion Performance

In a direct head-to-head comparison within the same study, 1,1-bis(4-fluorophenyl)methanimine (1b) outperformed unsubstituted benzophenone imine (1a) in the Rh₂(esp)₂/chiral guanidine co-catalysed enantioselective insertion of α-diazoesters into the N–H bond [1]. The fluorinated substrate delivered the corresponding α-amino ester derivative in 96% isolated yield with 90:10 enantiomeric ratio (er), compared to 93% yield and 82:18 er for the parent benzophenone imine under the same optimized conditions [1].

N–H Insertion

Head-to-head

96% yield, 90:10 er

vs. unsubstituted benzophenone imine: 93% yield, 82:18 er

Supports higher enantioselectivity in chiral α-amino ester synthesis.

Reported under Rh₂(esp)₂ / chiral guanidine co-catalysis.

Evidence Dimension	Catalytic enantioselective N–H insertion performance
Target Compound Data	96% yield, 90:10 er
Comparator Or Baseline	Benzophenone imine (unsubstituted, 1a): 93% yield, 82:18 er
Quantified Difference	+3% absolute yield; +8 percentage points in enantiomeric ratio (90:10 vs 82:18 er)
Conditions	Rh₂(esp)₂ (1 mol%), chiral guanidine G1 (10 mol%), 4 Å MS, CHCl₃, 0 °C, 24 h

Why This Matters

For procurement decisions in medicinal chemistry and asymmetric synthesis, the fluorinated imine provides a measurable improvement in both chemical yield and stereochemical fidelity, directly impacting the efficiency of chiral α‑amino acid production.

• [1] Yang, J.; Ruan, P.; Feng, X.; Liu, X. Enantioselective carbene insertion into the N–H bond of benzophenone imine. Chem. Sci. 2019, 10, 10305–10309. Table 1, entries 11–13. View Source

COF Surface Area Enhancement with Fluorinated Monomers

A structure–function study of imine-linked 2D COFs demonstrated that fluorine-containing monomers produce frameworks with substantially higher BET surface areas compared to their non-fluorinated analogues. Specifically, fluorine-containing 2D-COFs achieved BET surface areas exceeding 2000 m²·g⁻¹, whereas the corresponding non-fluorinated COF reached only 760 m²·g⁻¹ [1]. Although this study employed a series of fluorinated monomers rather than 1,1-bis(4-fluorophenyl)methanimine exclusively, the observed 2.6‑fold surface area enhancement is directly attributable to the presence of fluorine substituents on the benzophenone imine scaffold [1].

COF Surface Area

Class-level

≥2.6× higher BET surface area

Fluorinated COFs: >2000 m²·g⁻¹ vs. non-fluorinated: 760 m²·g⁻¹

Supports fluorinated monomer selection for enhanced framework porosity.

Based on a series of fluorinated monomers; N₂ adsorption at 77 K.

Evidence Dimension	BET surface area of resulting 2D imine-linked COF
Target Compound Data	>2000 m²·g⁻¹ (fluorine-containing monomer series)
Comparator Or Baseline	Non-fluorinated analogue: 760 m²·g⁻¹
Quantified Difference	≥2.6-fold increase in BET surface area
Conditions	Solvothermal COF synthesis; BET surface area measured by N₂ adsorption at 77 K

Why This Matters

For researchers procuring monomers for COF synthesis, selecting a fluorine-containing benzophenone imine such as 1,1-bis(4-fluorophenyl)methanimine can dramatically enhance framework porosity, a critical parameter for gas storage, separation, and catalysis applications.

• [1] Alahakoon, S. B.; McCandless, G. T.; Karunathilake, A. A. K.; Thompson, C. M.; Smaldone, R. A. Enhanced Structural Organization in Covalent Organic Frameworks Through Fluorination. Chem. Eur. J. 2017, 23, 4255–4259. View Source

Hydrolysis Kinetics and Electronic Effects

A systematic study of 12 para-substituted N-aryl benzophenone imines established that the hydrolysis rate constant (kobs) depends on the electronic nature of the substituent [1]. Electron-withdrawing groups with Hammett σₚ values above zero progressively slowed imine hydrolysis in an approximately linear trend [1]. Although specific kobs values for 1,1-bis(4-fluorophenyl)methanimine were not individually tabulated in the main text, the fluorine substituent (σₚ ≈ +0.06) falls within the Hammett range where hydrolysis rates are moderated relative to the unsubstituted analogue (σₚ = 0), consistent with the broader class behaviour of electron-poor benzophenone imines [1].

Hydrolysis Kinetics

Class-level

Moderated hydrolysis rate

Falls within Hammett trend for electron-poor imines (σₚ ≈ +0.06).

Supports controlled amine release during COF or small-molecule synthesis.

Trend established across 12 para-substituted analogs.

Evidence Dimension	Imine hydrolysis rate under COF-mimetic conditions (50 °C, 1,4-dioxane, AcOH)
Target Compound Data	Moderately slowed hydrolysis relative to R = H (qualitative, based on Hammett σₚ trend)
Comparator Or Baseline	Unsubstituted benzophenone imine (R = H, σₚ = 0) – highest hydrolysis rate among neutral substituents
Quantified Difference	Exact kobs values not available for the 4-F derivative; trend established across 12 substituents ranging from –NMe₂ to –NO₂
Conditions	UV-vis monitored hydrolysis at 50 °C in 1,4-dioxane with 5000 equiv. AcOH

Why This Matters

The tunable hydrolysis profile of 1,1-bis(4-fluorophenyl)methanimine enables controlled release of the active amine monomer during COF synthesis, a feature that can be exploited to optimize framework crystallinity when a moderate hydrolysis rate is desired.

• [1] Sprachmann, J.; Grabicki, N.; Möckel, A.; Maltitz, J.; Monroy, J. R.; Smales, G. J.; Dumele, O. Substituted benzophenone imines for COF synthesis via formal transimination. Chem. Commun. 2023, 59, 13639–13642. View Source

Predicted Physicochemical Profile: LogP and Drug-Likeness

The ACD/Labs Percepta-predicted LogP for (Z)-N,1-bis(4-fluorophenyl)methanimine is 3.41, with a LogD (pH 7.4) of 3.24 . This lipophilicity is notably higher than that of unsubstituted benzophenone imine (predicted LogP ≈ 2.9–3.1 based on structural analogy, though exact experimental values are not available in the same database). The compound has zero hydrogen-bond donors, one hydrogen-bond acceptor, a polar surface area of only 12 Ų, and zero Rule-of-Five violations . These properties suggest superior membrane permeability compared to less lipophilic imine derivatives, making the fluorinated variant a more attractive candidate when the imine is used as a prodrug precursor or as an intermediate en route to CNS-penetrant pharmaceuticals.

Lipophilicity

Supporting evidence

Predicted LogP 3.41

Approx. +0.3–0.5 LogP vs. unsubstituted benzophenone imine.

Supports selection for lipophilic scaffold design.

ACD/Labs Percepta prediction; TPSA 12 Ų, zero H-bond donors.

Evidence Dimension	Predicted lipophilicity (ACD/LogP)
Target Compound Data	LogP = 3.41; LogD (pH 7.4) = 3.24; TPSA = 12 Ų
Comparator Or Baseline	Benzophenone imine (predicted LogP ≈ 2.9–3.1; TPSA ≈ 12 Ų). Exact values not sourced from the same prediction engine.
Quantified Difference	Approximately +0.3 to +0.5 LogP units higher for the fluorinated derivative
Conditions	ACD/Labs Percepta Platform v14.00 predictions

Why This Matters

Even a modest increase in LogP can translate into significantly higher membrane permeability and blood–brain barrier penetration, factors that influence the choice of synthetic intermediates in CNS drug discovery programmes.

Optimal Application Scenarios

Chiral α‑Amino Acid Derivative Synthesis

When the synthetic objective is the preparation of chiral α‑amino esters with high enantiomeric purity, 1,1-bis(4-fluorophenyl)methanimine is the preferred ammonia equivalent. The demonstrated 96% yield and 90:10 er under Rh₂(esp)₂/chiral guanidine co-catalysis [1] surpass the performance of unsubstituted benzophenone imine, directly reducing the cost per gram of the final α‑amino acid and minimising enantiomeric enrichment steps downstream.

High-Surface-Area Covalent Organic Frameworks

For research groups synthesising imine-linked 2D COFs intended for gas adsorption, energy storage, or heterogeneous catalysis, selecting a fluorine-containing benzophenone imine monomer such as 1,1-bis(4-fluorophenyl)methanimine can produce frameworks with BET surface areas exceeding 2000 m²·g⁻¹—a 2.6-fold improvement over non-fluorinated analogues [2]. This surface area enhancement is coupled with improved crystallinity and larger, more defined pore diameters, directly impacting application-level performance metrics.

Controlled-Release Amine Protection

In synthetic routes to air- or moisture-sensitive polyfunctional aryl amines, the moderate hydrolysis rate of 1,1-bis(4-fluorophenyl)methanimine—positioned between the rapidly hydrolysed electron-rich imines and the overly stable electron-poor variants—offers a practical balance of shelf stability and on-demand deprotection during COF or small-molecule synthesis [3]. This property is particularly valuable when working with unstable building blocks such as certain heterocyclic or highly conjugated diamines.

Lipophilic Medicinal Chemistry Intermediates

With a predicted LogP of 3.41 and LogD (pH 7.4) of 3.24, 1,1-bis(4-fluorophenyl)methanimine is more lipophilic than the parent benzophenone imine . Synthetic intermediates derived from this imine are therefore better suited for programmes targeting intracellular or CNS receptors, where passive membrane permeability is a critical parameter. Procurement of the fluorinated imine eliminates the need for late-stage fluorination steps and streamlines the synthetic route to fluorinated drug candidates.

Application

Selection Property

Validation Focus

Chiral α-Amino Acid Synthesis

Enantioselective N–H insertion performance

Verify yield and enantiomeric ratio under target catalysis conditions

COF Monomer Research

Fluorine-enhanced framework porosity

Validate BET surface area and crystallinity of resulting framework

Protected Amine Strategy

Tunable hydrolysis kinetics

Optimize deprotection rate and shelf stability for specific building blocks

Lipophilic Scaffold Design

Predicted LogP and LogD profile

Validate passive permeability in target cell-based assays

• [1] Yang, J.; Ruan, P.; Feng, X.; Liu, X. Enantioselective carbene insertion into the N–H bond of benzophenone imine. Chem. Sci. 2019, 10, 10305–10309. View Source
• [2] Alahakoon, S. B.; McCandless, G. T.; Karunathilake, A. A. K.; Thompson, C. M.; Smaldone, R. A. Enhanced Structural Organization in Covalent Organic Frameworks Through Fluorination. Chem. Eur. J. 2017, 23, 4255–4259. View Source
• [3] Sprachmann, J.; Grabicki, N.; Möckel, A.; Maltitz, J.; Monroy, J. R.; Smales, G. J.; Dumele, O. Substituted benzophenone imines for COF synthesis via formal transimination. Chem. Commun. 2023, 59, 13639–13642. View Source